Cas no 2375270-51-0 (2,6-Diazaspiro[3.4]octane, 6-methyl-8-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-, hydrochloride (1:3))

• Product Name: 2,6-Diazaspiro[3.4]octane, 6-methyl-8-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-, hydrochloride (1:3)
• CAS No: 2375270-51-0
• MF: C₁₅H₂₆Cl₃N₅
• MW: 382.759439945221
• CID: 5414263
• PubChem ID: 145874336
• Update Time: 2025-10-23

2,6-Diazaspiro[3.4]octane, 6-methyl-8-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-, hydrochloride (1:3) Chemical and Physical Properties

Names and Identifiers

• 6-methyl-8-[2-(pyrrolidin-1-yl)pyrimidin-4-yl]-2,6-diazaspiro[3.4]octane trihydrochloride
• 2375270-51-0
• EN300-7440587
• 6-Methyl-8-(2-pyrrolidin-1-ylpyrimidin-4-yl)-2,6-diazaspiro[3.4]octane;trihydrochloride
• Z3839630195
• 2,6-Diazaspiro[3.4]octane, 6-methyl-8-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-, hydrochloride (1:3)

• Inchi： 1S/C15H23N5.3ClH/c1-19-8-12(15(11-19)9-16-10-15)13-4-5-17-14(18-13)20-6-2-3-7-20;;;/h4-5,12,16H,2-3,6-11H2,1H3;3*1H
• InChI Key： NEVCYRKLAOCYPU-UHFFFAOYSA-N
• SMILES： C1C2(C(C3C=CN=C(N4CCCC4)N=3)CN(C)C2)CN1.[H]Cl.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 381.125379g/mol
• Monoisotopic Mass: 381.125379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.3Ų

Additional information on 2,6-Diazaspiro[3.4]octane, 6-methyl-8-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-, hydrochloride (1:3)

Professional Introduction of CAS No 2375270-51-0: 2,6-Diazaspiro[3.4]octane, 6-methyl-8-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-, Hydrochloride (1:3)

The compound with CAS No 2375270-51-0, commonly referred to as 2,6-Diazaspiro[3.4]octane, 6-methyl-8-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-, hydrochloride (1:3), is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure and its potential applications in drug development.

Recent studies have highlighted the importance of spirocyclic compounds like 2,6-Diazaspiro[3.4]octane in medicinal chemistry due to their ability to modulate various biological targets with high precision. The spirocyclic core of this compound provides a rigid framework that can enhance molecular stability and bioavailability, making it an attractive candidate for therapeutic agents.

The substituents on the spirocyclic core further enhance the compound's functionality. The presence of a pyrrolidine ring at the 8-position introduces additional flexibility and hydrogen bonding capabilities, which are crucial for interactions with biological targets. Similarly, the pyrimidine moiety at the 4-position contributes to aromaticity and potential π-π stacking interactions, which are often critical in drug-receptor interactions.

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity. One study reported a novel route involving a two-step coupling reaction that significantly streamlined the synthesis process. This advancement has made it easier to scale up production for preclinical studies.

In terms of pharmacological activity, 6-methyl-8-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-hydrochloride (1:3) has shown promising results in vitro assays targeting key enzymes and receptors involved in neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound exhibits selective inhibition of acetylcholinesterase (AChE), which is a hallmark of Alzheimer's disease progression.

Moreover, computational studies have revealed that the hydrochloride salt form of this compound enhances its solubility and bioavailability compared to its free base counterpart. This is particularly important for drug delivery systems where efficient absorption is critical.

The stereochemistry of this compound also plays a significant role in its biological activity. Recent NMR studies have confirmed the presence of two distinct stereoisomers, which exhibit differential binding affinities to target proteins. This finding underscores the importance of stereochemical considerations in drug design.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are underway to explore the therapeutic potential of this compound further. Preclinical trials are currently being designed to evaluate its efficacy in animal models of neurodegenerative diseases.

In conclusion, CAS No 2375270-51-0 represents a cutting-edge chemical entity with immense potential in drug discovery and development. Its unique structure, coupled with recent advancements in synthesis and pharmacological profiling, positions it as a promising candidate for addressing unmet medical needs.